[2-Amino-3-(tert-butoxycarbonyl)piperidin-1-yl](thiophen-3-yl)acetic acid

• CAS No.: 885275-61-6
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-1-yl]-2-thiophen-3-ylacetic acid
• InChI: InChI=1S/C16H24N2O4S/c1-16(2,3)22-15(21)11-5-4-7-18(13(11)17)12(14(19)20)10-6-8-23-9-10/h6,8-9,11-13H,4-5,7,17H2,1-3H3,(H,19,20)
• InChI Key: MALROCJOQMXKLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCCN(C1N)C(C2=CSC=C2)C(=O)O

Description

2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid is a complex organic compound that features a piperidine ring, a thiophene ring, and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid typically involves multiple steps, starting with the protection of the piperidine nitrogen using a tert-butoxycarbonyl (Boc) group

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. it is likely that large-scale synthesis would follow similar steps as the laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The acetic acid moiety can be reduced to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxide or thiophene sulfone.

Scientific Research Applications

Chemistry

In chemistry, 2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used to study the effects of piperidine and thiophene derivatives on biological systems. It may also serve as a precursor for the synthesis of bioactive molecules.

Medicine

In medicinal chemistry, 2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid is of interest for its potential pharmacological properties. Compounds containing piperidine and thiophene rings are known to exhibit a range of biological activities, including anti-inflammatory and analgesic effects.

Industry

In the industrial sector, this compound can be used in the development of new materials and as an intermediate in the synthesis of various chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid is not well-documented. it is likely that the compound interacts with specific molecular targets through its piperidine and thiophene moieties. These interactions may involve binding to receptors or enzymes, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

[2-(1-(tert-Butoxycarbonyl)piperidin-3-yl)-1H-pyrazol-4-yl]acetic acid: This compound is used as a rigid linker in PROTAC development for targeted protein degradation.

[2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)phenyl)acetic acid: This compound is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC development.

Uniqueness

What sets 2-Amino-3-(tert-butoxycarbonyl)piperidin-1-ylacetic acid apart from similar compounds is its combination of a piperidine ring, a thiophene ring, and an acetic acid moiety